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Introduction

GSK4027 is a potent and selective chemical probe for the bromodomains of p300/CBP-
associated factor (PCAF, also known as KAT2B) and general control nonderepressible 5
(GCNS5, also known as KAT2A).[1][2][3] These proteins are lysine acetyltransferases (KATS)
that play crucial roles in transcriptional regulation and have been implicated in various
diseases, including cancer and inflammatory conditions.[2][3] GSK4027 offers high selectivity
over other bromodomain families, particularly the BET family, making it a valuable tool for
studying the specific functions of PCAF and GCNS5 in cellular processes. An enantiomer,
GSK4028, serves as a negative control for experiments. This guide provides detailed protocols
for key cell-based assays to investigate the cellular effects of GSK4027.

Mechanism of Action

GSK4027 functions as an antagonist of the PCAF and GCN5 bromodomains. The
bromodomain is a protein module that recognizes and binds to acetylated lysine residues on
histones and other proteins. By binding to the bromodomains of PCAF and GCN5, GSK4027
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prevents these proteins from interacting with their acetylated targets, thereby inhibiting their
downstream signaling and transcriptional regulatory functions.

Signaling Pathway

PCAF and GCN5 are key components of large multiprotein complexes that regulate gene
expression. Their bromodomains are critical for tethering these complexes to chromatin,
leading to the acetylation of histones and other transcription factors. This acetylation can alter
chromatin structure and modulate the activity of key signaling pathways involved in cell growth,
proliferation, and inflammation. Downstream targets and pathways influenced by PCAF and
GCNS5 include c-MYC, p53, and the PI3K and WNT signaling pathways.
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1. Co-transfect HEK293 cells with
NanoLuc®-PCAF and HaloTag®-Histone H3.3 vectors

!

2. Seed transfected cells into a 96-well plate

!

3. Add HaloTag® NanoBRET™ 618 Ligand

!

4. Treat cells with a serial dilution of GSK4027

!

5. Add NanoBRET™ Nano-Glo® Substrate

!

6. Measure Donor (460 nm) and Acceptor (618 nm) emission

!

7. Calculate NanoBRET™ ratio and determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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